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Introduction

Isotussilagine is a pyrrolizidine alkaloid identified as a constituent of Tussilago farfara,
commonly known as coltsfoot.[1] This plant has a long history in traditional medicine for treating
respiratory ailments and inflammatory conditions.[1] While research has been conducted on the
crude extracts of Tussilago farfara and some of its other components, specific and detailed
pharmacological data on isolated Isotussilagine remains limited in publicly available scientific
literature. This guide synthesizes the available information on Isotussilagine and the broader
context of Tussilago farfara research, highlighting areas for future investigation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Isotussilagine is presented in Table
1.
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Property Value Source
Molecular Formula C10H17NO3 [2]
Molecular Weight 199.25 g/mol [2]

methyl (1S,2R,8S)-2-hydroxy-
2-methyl-1,3,5,6,7,8-

IUPAC Name o [2]
hexahydropyrrolizine-1-

carboxylate

CAS Number 91108-32-6 [2]

Biological Activity and Pharmacological Potential

While quantitative data such as ICso or ECso values for Isotussilagine are not readily available
in the reviewed literature, the plant it is derived from, Tussilago farfara, has been investigated
for several pharmacological activities. These activities are generally attributed to the complex
mixture of compounds present in the plant extracts, which includes terpenoids, flavonoids, and
other alkaloids in addition to Isotussilagine.[3]

Anti-Inflammatory Activity

Extracts of Tussilago farfara have demonstrated anti-inflammatory properties.[1][4] For
instance, a sesquiterpenoid from the plant, tussilagone, has been shown to exert anti-
inflammatory effects in murine macrophages by inducing heme oxygenase-1 (HO-1)
expression.[5] This compound inhibited the production of nitric oxide (NO), tumor necrosis
factor-alpha (TNF-a), and prostaglandin E2 (PGE-2).[5] While this provides a potential
mechanism for the anti-inflammatory effects of the plant, specific studies on the contribution of
Isotussilagine to this activity are lacking.

Neuroprotective Effects

The potential for neuroprotection is another area of interest for compounds from medicinal
plants. Studies on other natural compounds have shown neuroprotective effects against
glutamate-induced toxicity in cell lines like SH-SY5Y by reducing oxidative stress and inhibiting
apoptosis. While Tussilago farfara has been noted for its neuroprotective activity, direct
experimental evidence and detailed mechanisms for Isotussilagine are yet to be elucidated.[1]
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Experimental Protocols

Detailed experimental protocols for the biological evaluation of Isotussilagine are not
available. However, based on the general methodologies used for assessing similar
compounds, the following experimental workflows can be proposed for future research.

General Workflow for In Vitro Anti-Inflammatory Assay

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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